Pyridoxines, also known as vitamin B6, are a group of structurally related compounds that play a critical role in various biological processes. The primary form found in dietary supplements and fortified foods is pyridoxine hydrochloride (vitamin B6). Pyridoxine exists in three main forms: pyridoxal, pyridoxamine, and their respective 5′-phosphates. Pyridoxines are essential for the proper functioning of over 100 enzymes involved in amino acid metabolism. They participate in the synthesis, absorption, and utilization of proteins, as well as in the conversion of glycogen to glucose. Additionally, these compounds support the formation of neurotransmitters such as serotonin and norepinephrine, which are crucial for brain function. In terms of applications, pyridoxines are widely used in food fortification programs to prevent deficiencies associated with poor nutrition. They also find use in pharmaceuticals where they are included as active ingredients or co-factors in various formulations. Due to their safety profile and multiple physiological roles, pyridoxines have become a staple in dietary supplements aimed at maintaining overall health. Research continues to explore the potential benefits of these compounds in managing specific conditions such as anemia, depression, and premenstrual syndrome (PMS). However, more studies are needed to fully understand their therapeutic effects.